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Compound of Interest

Compound Name: Lucidin3-O-glucoside

Cat. No.: B15286773 Get Quote

Lucidin-3-O-glucoside: A Technical Overview
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Lucidin-3-O-glucoside, including its

chemical identity and a summary of the currently limited scientific knowledge. This document is

intended to serve as a foundational resource for researchers and professionals in drug

development and natural product chemistry.

Core Chemical Data
Lucidin-3-O-glucoside is an anthraquinone glycoside. Its fundamental chemical properties are

summarized below.

Identifier Value Source

CAS Number 22255-29-4 [1][2][3][4][5]

Molecular Formula C₂₁H₂₀O₁₀ [1][2][3][4][5]

Molecular Weight 432.38 g/mol [1][2][3][4][5]

Physicochemical Properties
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The following table outlines the predicted and available physicochemical data for Lucidin-3-O-

glucoside. It is important to note that much of this information is based on computational

predictions.

Property Value Source

Melting Point 220 - 221 °C (from methanol) [5]

Boiling Point (Predicted) 778.9 ± 60.0 °C [5]

Flash Point (Predicted) 289.2 ± 27.8 °C [5]

Density (Predicted) 1.673 ± 0.06 g/cm³ [5]

LogP (Predicted) 0.08 [2]

Biological Activity and Research Landscape
Scientific literature specifically detailing the biological activities, experimental protocols, and

signaling pathways of Lucidin-3-O-glucoside is notably scarce. The majority of available

information is confined to chemical supplier databases, which confirm its basic identity.

One study has pointed to the antifeedant activity of an anthraquinone aldehyde present in

Galium aparine L., where Lucidin-3-O-glucoside is also found[1]. However, in-depth studies

elucidating its mechanism of action, pharmacokinetic profile, and potential therapeutic

applications are not readily available in published research.

The broader body of research on related compounds, such as Lucidin (the aglycone) and other

anthraquinone glycosides, suggests potential for biological activity. However, it is crucial to

emphasize that these findings are not directly transferable to Lucidin-3-O-glucoside.

Given the limited specific data, this guide presents a generalized experimental workflow that

could be adapted for the investigation of Lucidin-3-O-glucoside, from isolation to biological

characterization.

Proposed Experimental Workflow
The following diagram illustrates a logical workflow for the comprehensive study of a natural

product like Lucidin-3-O-glucoside, for which limited data exists.
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Caption: A generalized workflow for the research and development of Lucidin-3-O-glucoside.
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Conclusion
Lucidin-3-O-glucoside remains a largely uncharacterized natural product. While its fundamental

chemical identity is established, a significant gap exists in the scientific literature regarding its

biological functions and potential applications. The information provided in this guide serves as

a starting point for researchers and highlights the need for further investigation into this

compound. The proposed experimental workflow offers a roadmap for future studies to unlock

the potential of Lucidin-3-O-glucoside.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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